Cas no 1808068-42-9 (rac-(1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylic acid
• CAS No: 1808068-42-9
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5603208
• PubChem ID: 55284326
• Update Time: 2025-06-15

rac-(1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1808068-42-9
• EN300-1266240
• AKOS006348627
• rac-(1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylic acid

• Inchi： 1S/C7H13NO2/c8-4-5-2-1-3-6(5)7(9)10/h5-6H,1-4,8H2,(H,9,10)/t5-,6-/m0/s1
• InChI Key： FONSINLSFMJZQN-WDSKDSINSA-N
• SMILES： OC([C@H]1CCC[C@H]1CN)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on rac-(1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylic acid

Professional Introduction to Rac-(1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylic Acid (CAS No. 1808068-42-9)

Rac-(1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylic acid), identified by its unique Chemical Abstracts Service (CAS) number CAS No. 1808068-42-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its cyclopentane core substituted with an aminomethyl group and a carboxylic acid functionality, has garnered attention due to its structural complexity and potential biological activities.

The stereochemistry of this compound, specifically the (1R,2S) configuration, plays a crucial role in determining its pharmacological properties. The cyclopentane ring provides a rigid scaffold that mimics the conformation of certain natural products and biologically active molecules. This structural motif is frequently employed in drug design to achieve optimal binding affinity and selectivity. The presence of the aminomethyl group introduces a nucleophilic center that can participate in various chemical reactions, including amide bond formation, which is a common strategy in the synthesis of peptidomimetics and protein inhibitors.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. Rac-(1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylic acid stands out as a promising candidate due to its unique structural features. Researchers have been exploring its potential as a building block for the synthesis of small-molecule inhibitors targeting various therapeutic areas. For instance, studies have demonstrated its utility in generating derivatives with inhibitory activity against enzymes involved in inflammatory pathways and cancer metabolism.

The carboxylic acid moiety in this compound not only serves as a point of attachment for further functionalization but also contributes to its solubility and bioavailability. This characteristic is particularly important in pharmaceutical applications where oral administration is desired. Additionally, the amine group can be readily modified to introduce different substituents, allowing for fine-tuning of the molecule's properties such as lipophilicity and metabolic stability.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies for this type of compound. Rac-(1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylic acid has been subjected to high-throughput virtual screening against large databases of biological targets. These computational approaches have identified several promising hit compounds that exhibit significant binding affinity to proteins implicated in neurological disorders and infectious diseases.

The synthesis of rac-(1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylic acid) presents both challenges and opportunities for synthetic chemists. The stereocontrol required to achieve the (1R,2S) configuration demands precise synthetic methodologies. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis have been employed to ensure high enantiomeric purity. These synthetic strategies not only highlight the complexity of constructing such molecules but also showcase the ingenuity of modern organic chemistry.

The biological evaluation of this compound has revealed intriguing pharmacological profiles. Preclinical studies have indicated that derivatives of rac-(1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylic acid) exhibit anti-inflammatory effects by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. Furthermore, preliminary data suggest potential therapeutic applications in neurodegenerative diseases, where the compound's ability to cross the blood-brain barrier may be advantageous.

The development of novel drug candidates often involves iterative optimization cycles to enhance potency, selectivity, and pharmacokinetic properties. Rac-(1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylic acid) serves as a versatile scaffold that can be modified through various chemical transformations to achieve these goals. For example, introduction of heterocyclic rings or aromatic groups can improve binding interactions with biological targets while maintaining solubility and metabolic stability.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like rac-(1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylic acid). Predictive models have been developed to forecast biological activity based on molecular structure alone, significantly reducing the time required for experimental validation. This interdisciplinary approach leverages computational power to guide synthetic efforts towards more effective therapeutic agents.

In conclusion, rac-(1R,2S)-2-(aminomethyl)cyclopentane-1-carboxylic acid) (CAS No. 1808068-42-9) represents a valuable asset in pharmaceutical research due to its unique structural features and potential biological activities. Its rigid cyclopentane core combined with functional groups such as the carboxylic acid and amine provides a versatile platform for drug design. As our understanding of biological pathways continues to expand, compounds like this are likely to play an increasingly important role in developing innovative therapies for diverse diseases.